Cas no 101078-51-7 (6-Methoxy-2-(p-tolyl)benzo[d]thiazole)

6-Methoxy-2-(p-tolyl)benzo[d]thiazole structure
101078-51-7 structure
Product Name:6-Methoxy-2-(p-tolyl)benzo[d]thiazole
CAS No:101078-51-7
MF:C15H13NOS
MW:255.334822416306
MDL:MFCD17211091
CID:1127723
PubChem ID:13599188
Update Time:2025-04-20

6-Methoxy-2-(p-tolyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-2-(4-methylphenyl)-1,3-benzothiazole
    • ACMC-20m44s
    • 6-methoxy-2-(4-tolyl)-1,3-benzothiazole
    • 6-methoxy-2-p-tolylbenzothiazole
    • AGN-PC-00N8FX
    • 6-methoxy-2-(p-tolyl)benzothiazole
    • CTK0D9790
    • Benzothiazole, 6-methoxy-2-(4-methylphenyl)-
    • 6-methoxy-2-(p-tolyl)benzo[d]thiazole
    • 6-methoxy-2-p-tolylbenzo[d]thiazole
    • AK199093
    • 2-(4-Methylphenyl)-6-methoxybenzothiazole
    • C71059
    • SCHEMBL26017584
    • A907346
    • CS-0160569
    • BEA07851
    • 101078-51-7
    • DTXSID20544714
    • AKOS026674218
    • DS-9977
    • DB-140776
    • MFCD17211091
    • 6-Methoxy-2-(p-tolyl)benzo[d]thiazole
    • MDL: MFCD17211091
    • Inchi: 1S/C15H13NOS/c1-10-3-5-11(6-4-10)15-16-13-8-7-12(17-2)9-14(13)18-15/h3-9H,1-2H3
    • InChI Key: HYPBHVPYFUNVJM-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(C)=CC=2)=NC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 255.07178521g/mol
  • Monoisotopic Mass: 255.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 50.4

Experimental Properties

  • Boiling Point: 403.8°C at 760 mmHg

6-Methoxy-2-(p-tolyl)benzo[d]thiazole Security Information

6-Methoxy-2-(p-tolyl)benzo[d]thiazole Pricemore >>

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